Cas no 102-17-0 (Benzeneacetic acid,(4-methoxyphenyl)methyl ester)

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Properties

Names and Identifiers

• Benzeneacetic acid,(4-methoxyphenyl)methyl ester
• (4-methoxyphenyl)methyl 2-phenylacetate
• ANISYL PHENYLACETATE
• P-METHOXYBENZYL PHENYLACETATE
• 4-Methoxybenzyl phenylacetate
• ACETIC ACID,PHENYL-,p-METHOXYBENZYL ESTER
• EINECS 203-010-5
• FEMA No. 3740
• Phenylacetic acid,p-methoxybenzyl ester
• phenyl-acetic aci p-methoxybenzyl ester
• 4-methoxybenzyl
• FEMA 3740
• p-Anisyl phenylacetate
• PARA ANISYL PHENYL ACETATE
• 4-Methoxybenzylphenylacetat
• phenylacetic acid, p-methoxybenzyl ester
• 4-methoxybenzylphenylacetate
• ANISYL PHENYLACETATE 97+%
• p-methoxybenzylphenylacetate
• p-methoxybenzyl phenylacetate
• 4-methoxybenzyl phenylacetate
• +Expand

• MDL： MFCD00053679
• InChIKey： VCYWCSZLXMMLLE-UHFFFAOYSA-N
• Inchi： 1S/C16H16O3/c1-18-15-9-7-14(8-10-15)12-19-16(17)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• SMILES： COC1C=CC(COC(CC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 256.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 256.11
• Heavy Atom Count: 19
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.98110
• PSA: 35.53000
• Refractive Index: n20/D 1.559(lit.)
• Boiling Point: 370 °C(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• FEMA: 3740 | ANISYL PHENYLACETATE
• Solubility: organic solvents: soluble(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.128 g/mL at 25 °C(lit.)

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Security Information

• RTECS：AJ3000000
• WGK Germany：3
• Safety Term：ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes."> Low toxicity by ingestion and skin contact. A skin irritant. See also ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes.
• Safety Instruction： 26-36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Warehouse ventilation and low temperature drying
• Risk Phrases： 36/37/38

Benzeneacetic acid,(4-methoxyphenyl)methyl ester Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%